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Introduction to Famoxadone Residue Analysis

Famoxadone is a fungicide widely used in agriculture, particularly in viticulture, to control a broad

spectrum of fungi [1]. Monitoring its residue levels in food products and the environment is essential for

ensuring food safety and compliance with regulatory standards, such as the Maximum Residue Levels

(MRLs) set by the European Union (2 mg kg⁻¹ for grapes) [2] [3]. This document outlines validated

analytical methods for determining famoxadone residues in various matrices, including grapes, wine,

tomatoes, and soil.

Validated Analytical Methods & Parameters

The following table summarizes the key parameters for validated methods used in the analysis of

famoxadone residues.

Method
Parameter

GC-ECD or GC-NPD [1] LC-MS/MS [4]
GC-ECD
(Water) [5]

Matrix Tomato, Grape, Wine Grape, Raisin Water

Extraction
Technique

Liquid-Liquid Microextraction (LLE)

with cyclohexane/dichloromethane

Ethyl acetate-based

extraction

Information not

specified in
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Method
Parameter

GC-ECD or GC-NPD [1] LC-MS/MS [4]
GC-ECD
(Water) [5]

source

Clean-up Not explicitly mentioned Not explicitly mentioned Not explicitly

mentioned

Analytical
Technique

GC-ECD, GC-NPD, GC-ITMS (for

confirmation)

Liquid Chromatography-

Tandem Mass
Spectrometry (LC-

MS/MS)

GC-ECD

Limit of
Quantitation
(LOQ)

0.01 to 0.10 mg/kg (GC-NPD) Not explicitly mentioned 0.25 µg/L

(0.00025
mg/L)

Recovery (%) 81 - 102% Not explicitly mentioned Not explicitly
mentioned

Relative
Standard
Deviation
(RSD%)

< 12% Not explicitly mentioned Not explicitly
mentioned

Detailed Experimental Protocols

Protocol for Multi-Residue Analysis in Crops via GC [1]

This method is suitable for determining famoxadone alongside other fungicides in crops like tomatoes and

grapes.

Extraction: Homogenize a 10 g sample of the commodity. Perform a single-step liquid-liquid

microextraction (LLE) using a mixture of cyclohexane and dichloromethane (9:1, v/v).
Analysis: Analyze the extract by Gas Chromatography (GC) equipped with either Nitrogen-

Phosphorus Detection (NPD) or Electron Capture Detection (ECD).
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Confirmation: Confirm the identity of famoxadone using Gas Chromatography-Ion Trap Mass

Spectrometry (GC-ITMS).
Quantification: Use matrix-matched calibration standards for quantification to account for matrix

effects. The method has been demonstrated to be effective at residue levels clearly below the EU
MRLs.

Protocol for Residue Analysis in Grapes and Raisins via LC-
MS/MS [4]

This method was developed for the simultaneous analysis of famoxadone, dimethomorph, and cymoxanil

during raisin preparation.

Extraction: Extract residues from the grape or raisin matrix using an ethyl acetate-based procedure.

Analysis: Analyze the extract using Liquid Chromatography coupled with Tandem Mass
Spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity.

Application: The method was validated and successfully applied in field studies to determine residue
dissipation and processing factors during the drying of grapes into raisins.

Workflow for Sample Analysis

The following diagram illustrates the general decision-making and experimental workflow for the analysis of

famoxadone residues, integrating the methods described above.
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Key Experimental Data & Findings

Research studies have provided valuable data on the behavior of famoxadone in agricultural systems.
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Dissipation Kinetics in Grapes and Soil [2] [3]

Field studies investigating the dissipation of famoxadone in grapes and soil found that the degradation

follows a first-order kinetics model.

Half-life in Grapes: Approximately 12.3 days
Half-life in Soil: Approximately 13.5 days The studies concluded that when applied at recommended
dosages, famoxadone residues in grapes at harvest are well below the EU MRL of 2 mg kg⁻¹,

indicating its safe use.

Processing Factor for Raisin Preparation [4]

The process of drying grapes into raisins can concentrate pesticide residues. The processing factor (PF) is a

measure of this concentration, where a PF > 1 indicates an increase.

Famoxadone PF: 1.95 (single dose) and 2.09 (double dose). This means famoxadone residue

levels nearly double in raisins compared to the initial grapes. Despite this concentration, market
samples of raisins have been found to be safe for consumption concerning acute dietary exposure to

these pesticides [4].

Conclusion

The methodologies detailed here provide robust and validated protocols for the accurate quantification of

famoxadone residues across various matrices. The supporting data on dissipation and processing factors are

critical for agronomists and food safety authorities to perform realistic risk assessments and ensure that food

products in the market, including processed goods like raisins, remain safe for consumers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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